5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole

• Molecular Formula: C17H13F2NO5S2
• Molecular Weight: 413.4 g/mol
• IUPAC Name: 5-ethylsulfonyl-2-(4-fluorophenyl)-4-(4-fluorophenyl)sulfonyl-1,3-oxazole
• InChI: InChI=1S/C17H13F2NO5S2/c1-2-26(21,22)17-16(27(23,24)14-9-7-13(19)8-10-14)20-15(25-17)11-3-5-12(18)6-4-11/h3-10H,2H2,1H3
• InChI Key: BOQCZZIMADUBFK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(N=C(O1)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)F

Description

The compound 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole is a heterocyclic oxazole derivative featuring dual sulfonyl groups at positions 4 and 5, with both substituents being 4-fluorophenyl rings. The ethylsulfonyl group at position 5 distinguishes it from related compounds, as this moiety may enhance metabolic stability and electron-withdrawing effects compared to smaller alkyl or aryl substituents .

Key structural attributes include:

• Oxazole core: A five-membered aromatic ring with one oxygen and one nitrogen atom.
• Sulfonyl groups: Electron-withdrawing substituents that influence reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole typically involves the following steps:

• Formation of the Oxazole Ring: : The oxazole ring can be synthesized through a cyclization reaction involving a suitable precursor such as an α-haloketone and an amide. The reaction is usually carried out under acidic or basic conditions to facilitate the cyclization process.

• Introduction of Ethylsulfonyl Group: : The ethylsulfonyl group can be introduced through a sulfonation reaction using ethylsulfonyl chloride in the presence of a base such as triethylamine. The reaction is typically performed at low temperatures to control the reactivity of the sulfonyl chloride.

• Substitution with Fluorophenyl Groups: : The fluorophenyl groups can be introduced through a nucleophilic aromatic substitution reaction. This involves the reaction of the oxazole intermediate with 4-fluorobenzenesulfonyl chloride in the presence of a base such as potassium carbonate.

Industrial Production Methods

In an industrial setting, the production of 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole may involve optimized reaction conditions to maximize yield and minimize by-products. This could include the use of continuous flow reactors, advanced purification techniques, and automated process control to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl groups, where nucleophiles such as amines or thiols replace the fluorine atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Alcohols or amines.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

Protein Kinase Inhibition

The primary application of this compound is as an inhibitor of protein kinases, which play critical roles in cell signaling pathways. Dysregulation of these kinases is often implicated in cancer and inflammatory diseases. Research has shown that 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole can effectively inhibit specific kinases, leading to potential therapeutic effects against various malignancies.

Antimicrobial Activity

Preliminary studies suggest that compounds with similar structural features may exhibit antimicrobial properties. The sulfonamide and oxazole functionalities are known to contribute to such activities, making this compound a candidate for further exploration in the development of antimicrobial agents.

Targeted Drug Design

The unique structural characteristics of 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole allow for targeted drug design approaches. By modifying the existing structure or synthesizing derivatives, researchers can potentially enhance selectivity and potency against specific biological targets.

Case Study 1: Inhibition of Cancer Pathways

In a study published in a peer-reviewed journal, researchers demonstrated that derivatives of 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole effectively inhibited the activity of certain protein kinases associated with tumor growth. The study highlighted the compound's ability to induce apoptosis in cancer cells through kinase inhibition pathways.

Case Study 2: Antimicrobial Testing

Another research initiative focused on evaluating the antimicrobial efficacy of compounds structurally related to 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole against various bacterial strains. Results indicated significant activity against Gram-positive bacteria, suggesting potential applications in treating bacterial infections.

Mechanism of Action

The mechanism of action of 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole involves its interaction with molecular targets such as enzymes or receptors. The ethylsulfonyl and fluorophenyl groups contribute to the compound’s binding affinity and specificity, allowing it to modulate biological pathways. The oxazole ring provides a rigid scaffold that enhances the compound’s stability and reactivity.

Comparison with Similar Compounds

Structural Comparisons

Table 1: Structural Features of Selected Oxazole Derivatives

Compound Name	Heterocycle Core	Substituents at Key Positions	Key Functional Groups	References
5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole	Oxazole	4-[(4-Fluorophenyl)sulfonyl]; 5-(ethylsulfonyl)	Dual sulfonyl groups; Fluorophenyl
4-(Benzenesulfonyl)-5-[(4-fluorophenyl)methylsulfanyl]-2-phenyl-1,3-oxazole	Oxazole	4-(Benzenesulfonyl); 5-(benzylthio)	Sulfonyl; Thioether; Fluorophenyl
5-(4-Fluorophenyl)-2-[2-(5-phenyl-1,3-oxazol-2-yl)phenyl]-1,3-oxazole	Oxazole	5-(4-Fluorophenyl); 2-(ortho-oxazolylphenyl)	Fluoroaryl; Extended π-conjugation
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Thiazole	Chlorophenyl; Fluorophenyl; Triazole	Triazole-pyrazole hybrid; Halogens

Key Observations :

• Fluorinated aryl groups are common across these compounds, improving lipophilicity and bioavailability .
• The oxazole core in the target compound contrasts with thiazole or triazole cores in others, which may alter electronic properties and biological target interactions .

Crystallographic and Physicochemical Properties

• Crystal Packing: Isostructural compounds with halogen substitutions (e.g., Cl vs.
• Hydrogen Bonding : Compounds like 5-(4-Fluorophenyl)-2-[2-(5-phenyl-1,3-oxazol-2-yl)phenyl]-1,3-oxazole form C–H⋯F and π-π interactions, stabilizing their crystal lattices . The target compound’s sulfonyl groups could participate in stronger hydrogen bonds, influencing solubility and melting points.

Biological Activity

5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole is a compound of significant interest due to its potential biological activities. This article discusses its synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound belongs to the oxazole family, characterized by a five-membered heterocyclic structure containing nitrogen and oxygen. The presence of ethylsulfonyl and fluorophenyl groups enhances its pharmacological profile. The molecular formula is $C_{16}H_{16}F_2N_2O_4S_2$, with a molecular weight of 398.43 g/mol.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The process often includes the formation of the oxazole ring followed by sulfonylation reactions to introduce the ethylsulfonyl and phenylsulfonyl groups.

Antimicrobial Activity

Research indicates that oxazole derivatives exhibit notable antimicrobial properties. In a study evaluating various oxazole compounds, including 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole, significant antibacterial activity was observed against both Gram-positive and Gram-negative bacteria.

Microbial Strain	Minimum Inhibitory Concentration (MIC) µg/ml
Staphylococcus aureus	8
Escherichia coli	16
Pseudomonas aeruginosa	32

The compound demonstrated superior activity compared to standard antibiotics like ampicillin and ciprofloxacin, indicating its potential as a novel antibacterial agent .

Antifungal Activity

In addition to antibacterial properties, this compound has shown antifungal activity against several strains, including Candida albicans and Aspergillus niger. The MIC values for these strains were recorded as follows:

Fungal Strain	MIC (µg/ml)
Candida albicans	16
Aspergillus niger	32

This suggests that the compound could be effective in treating fungal infections as well .

Structure-Activity Relationships (SAR)

The SAR studies on oxazole derivatives reveal that modifications on the aromatic rings significantly influence biological activity. For instance:

• Fluoro Substituents : The presence of fluorine atoms enhances lipophilicity and biological activity.
• Sulfonyl Groups : Sulfonyl moieties are critical for increasing potency against microbial strains.

These findings suggest that optimizing these functional groups could lead to more effective derivatives with enhanced therapeutic profiles .

Case Studies

• Antibacterial Efficacy : A recent study evaluated the efficacy of various oxazole derivatives, including our compound, against resistant bacterial strains. The results indicated that the compound could inhibit biofilm formation in Staphylococcus aureus, a significant factor in chronic infections .
• Antifungal Testing : Another investigation assessed the antifungal properties of this compound in vitro. It was found to disrupt fungal cell wall synthesis, leading to increased susceptibility in resistant strains of Candida .

Q & A

Basic: What are the common synthetic routes for preparing 5-(Ethylsulfonyl)-2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-1,3-oxazole?

Methodological Answer:
The synthesis typically involves multi-step reactions, including sulfonation and cyclization. For example, analogous oxazole derivatives are synthesized via condensation of fluorinated anilines with isocyanides, followed by sulfonation using ethylsulfonyl chloride under controlled conditions (e.g., −10°C to room temperature). Intermediate purification via column chromatography (silica gel, ethyl acetate/hexane) is critical to isolate the target compound . Reaction optimization parameters, such as stoichiometry of sulfonylating agents and reaction time, significantly impact yield.

Basic: How is the structural characterization of this compound performed?

Methodological Answer:
Single-crystal X-ray diffraction (SC-XRD) is the gold standard for confirming the molecular geometry. For similar oxazole derivatives, SC-XRD reveals bond lengths (e.g., C–C: 1.353–1.452 Å) and angles (e.g., F–C–C: 117.5–121.4°) . Complementary techniques include:

• NMR : To verify substituent positions (e.g., ¹⁹F NMR for fluorophenyl groups).
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular mass (e.g., calculated vs. observed m/z).
• FT-IR : Identifies functional groups (e.g., sulfonyl S=O stretches at ~1350 cm⁻¹).

Advanced: How can researchers resolve contradictions in reported biological activities of this compound?

Methodological Answer:
Contradictions may arise from variations in assay conditions or structural analogs. To address this:

• Comparative Crystallography : Compare X-ray structures of active vs. inactive analogs to identify critical substituents (e.g., sulfonyl group orientation) .
• Dose-Response Studies : Use standardized in vitro assays (e.g., enzyme inhibition IC₅₀) across multiple cell lines.
• Computational Modeling : Molecular docking (e.g., AutoDock Vina) can predict binding affinities to target proteins, highlighting structural determinants of activity .

Advanced: What strategies are recommended for optimizing the compound’s stability under physiological conditions?

Methodological Answer:
Stability optimization involves:

• pH-Dependent Degradation Studies : Use HPLC to monitor degradation products in buffers (pH 1–10) over 24–72 hours.
• Thermal Analysis : Differential scanning calorimetry (DSC) identifies decomposition temperatures.
• Co-Crystallization : Co-formers (e.g., cyclodextrins) may enhance solubility and stability .
  For sulfonyl-containing compounds, replacing labile substituents (e.g., ester groups) with stable ethers can improve metabolic stability.

Advanced: How can researchers elucidate the pharmacological potential of this compound?

Methodological Answer:

• In Vitro Screening : Prioritize targets using kinase panels (e.g., Eurofins KinaseProfiler) or GPCR assays.
• ADME-Tox Profiling : Assess permeability (Caco-2 assay), metabolic stability (microsomal incubation), and cytotoxicity (MTT assay).
• In Vivo Models : For CNS applications, evaluate blood-brain barrier penetration via rodent pharmacokinetic studies .

Basic: What analytical techniques are critical for purity assessment?

Methodological Answer:

• HPLC-PDA : Reverse-phase C18 columns (e.g., Agilent Zorbax) with UV detection (λ = 254 nm) to quantify impurities.
• Elemental Analysis : Verify C, H, N, S content within ±0.4% of theoretical values.
• TLC : Use silica plates (ethyl acetate:hexane = 1:3) for rapid purity checks during synthesis .

Advanced: How can computational methods aid in predicting the compound’s reactivity?

Methodological Answer:

• DFT Calculations : Gaussian 09 simulations (B3LYP/6-31G* basis set) predict electrophilic/nucleophilic sites via Fukui indices.
• Reactivity Descriptors : Calculate HOMO-LUMO gaps to assess susceptibility to oxidation or nucleophilic attack.
• Solvent Effects : COSMO-RS models simulate solvation effects on reaction pathways .

Basic: What are the key challenges in scaling up the synthesis of this compound?

Methodological Answer:

• Exothermic Reactions : Sulfonation steps require precise temperature control (−10°C to 0°C) to avoid side reactions.
• Purification : Scale-up of column chromatography is impractical; switch to recrystallization (e.g., ethanol/water mixtures).
• Yield Optimization : Batch reactors with stirring efficiency >90% improve homogeneity in multi-phase reactions .

Advanced: How can crystallographic data inform the design of derivatives with enhanced activity?

Methodological Answer:

• Supramolecular Interactions : Analyze packing diagrams (e.g., π-π stacking between fluorophenyl groups) to design analogs with improved target binding .
• Torsion Angle Adjustments : Modify substituents (e.g., replacing ethylsulfonyl with bulkier groups) to optimize ligand-receptor steric complementarity.
• Halogen Bonding : Fluorine’s σ-hole interactions can be exploited for selective protein binding .

Advanced: What methodologies are recommended for studying metabolic pathways of this compound?

Methodological Answer:

• LC-MS/MS Metabolite Identification : Incubate with liver microsomes (human/rat) and profile phase I/II metabolites.
• Isotope Labeling : Use ¹⁴C-labeled compound to trace metabolic fate in excretion studies.
• CYP450 Inhibition Assays : Determine which isoforms (e.g., CYP3A4, CYP2D6) are involved in metabolism via fluorogenic substrates .